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Compound of Interest

Compound Name: Pentryl

Cat. No.: B1208548 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation of the detonation characteristics of

Pentryl, a powerful nitroaromatic explosive. Through a detailed comparison with established

military explosives such as Trinitrotoluene (TNT), Research Department Explosive (RDX), and

Pentaerythritol Tetranitrate (PETN), this document aims to offer an objective performance

assessment supported by experimental data and standardized testing protocols.

Comparative Detonation and Physical Properties
The following table summarizes the key physical and detonation properties of Pentryl and

other selected secondary explosives. It is important to note that direct, side-by-side

comparative experimental data for Pentryl is limited in open literature. Therefore, the

presented data is compiled from various sources and may reflect results from experiments

conducted under different conditions.
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Property Pentryl Tetryl TNT RDX PETN

Chemical

Formula
C₈H₆N₆O₁₁ C₇H₅N₅O₈ C₇H₅N₃O₆ C₃H₆N₆O₆ C₅H₈N₄O₁₂

Density

(g/cm³)
1.82[1] 1.73[2] 1.60[3] 1.82 1.73[4]

Melting Point

(°C)
129[1] 129.5[2] 80.6 205.5 141.3[4]

Explosion

Temperature

(°C)

235[1] 187[2] 240 230 215

Detonation

Velocity (m/s)
Not Available 7,570[3] 6,900[3] 8,750 8,350[4]

Heat of

Explosion

(kcal/mole)

372.4[1] - - - -

Heat of

Combustion

(kcal/mole)

911.1[1] - - - -

Heat of

Formation

(kcal/mole)

43.4[1] - - - -

Impact

Sensitivity

(cm)

48 32 >100 24-30 13

Trauzl Lead

Block Test

(cm³)

410 390 285 480 523[4]

Note: Due to the scarcity of publicly available data for Pentryl's detonation velocity, the value

for Tetryl, a structurally similar compound, is provided for comparative context.
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Experimental Protocols
The data presented in this guide is derived from standardized experimental tests designed to

characterize the performance and sensitivity of explosive materials. The following are detailed

methodologies for key experiments.

Determination of Detonation Velocity
The velocity at which a detonation wave propagates through an explosive is a critical measure

of its performance. Several methods are employed for this measurement:

Dautriche Method: This classic method utilizes a length of detonating cord with a known

detonation velocity. The explosive charge to be tested is placed in a tube. Two points at a

known distance apart along the charge are connected by the detonating cord, which is then

initiated at one end of the charge. The point where the two detonation waves from the cord

collide is marked on a lead plate, allowing for the calculation of the explosive's detonation

velocity.[5]

Electronic Probes: This method involves placing a series of ionization or fiber optic probes at

precise intervals along the explosive charge. As the detonation front passes each probe, a

signal is generated and recorded by a high-speed oscilloscope or data acquisition system.

The time intervals between signals from consecutive probes are used to calculate the

detonation velocity.[1][6][7][8]

Streak Photography: A high-speed streak camera can be used to continuously record the

position of the detonation front as it travels along the explosive charge. The resulting image

provides a time-versus-distance record, from which the detonation velocity can be accurately

determined.[1]

Trauzl Lead Block Test
This test measures the brisance, or shattering power, of an explosive.

Apparatus: A standardized cylindrical lead block (200 mm in diameter and 200 mm high) with

a central borehole (25 mm in diameter and 125 mm deep) is used.[5]
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Procedure: A 10-gram sample of the explosive, wrapped in foil, is placed at the bottom of the

borehole. The remainder of the hole is filled with sand. The explosive is then detonated.[5]

Measurement: The detonation expands the cavity within the lead block. The volume of this

enlarged cavity is measured by filling it with water and then measuring the volume of the

water. The initial volume of the borehole is subtracted to determine the net expansion, which

is reported in cubic centimeters (cm³).[5]

Ballistic Mortar Test
This test determines the power or work capacity of an explosive.

Apparatus: A heavy, pendulum-mounted mortar and a projectile of known mass are used.

Procedure: A specified weight of the explosive (typically 10 grams) is loaded into the mortar's

chamber and initiated. The resulting detonation expels the projectile.

Measurement: The recoil of the pendulum is measured as the angle of its swing. This angle

is directly related to the energy released by the explosive and is often expressed as a

percentage of the power of a standard explosive like picric acid or TNT.[9]

Impact Sensitivity Test (BAM Fall Hammer)
This test assesses the sensitivity of an explosive to initiation by impact.

Apparatus: A standardized apparatus consisting of a drop weight, a striker pin, and an anvil

(BAM Fall Hammer).

Procedure: A small, measured sample of the explosive (e.g., 40 mm³) is placed on the anvil.

A specified weight is then dropped from varying heights onto the striker pin, which is in

contact with the explosive sample.

Measurement: The test is repeated at different drop heights to determine the minimum height

at which initiation (indicated by a flame, spark, or audible report) occurs in a certain

percentage of trials (typically 50%). The result is reported as the impact energy in Joules (J).

Visualizing the Cross-Validation Workflow
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The following diagrams illustrate the logical flow of the cross-validation process for explosive

characteristics and a general experimental workflow for determining these properties.
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1. Selection Phase

2. Experimental Testing Phase

3. Data Analysis and Comparison

4. Reporting and Conclusion

Select Explosives for Comparison
(e.g., Pentryl, TNT, RDX, PETN)

Define Key Performance Parameters
(Detonation Velocity, Pressure, Brisance, Sensitivity)

Detonation Velocity Measurement
(e.g., Dautriche Method, Electronic Probes)

Brisance Measurement
(e.g., Trauzl Lead Block Test)

Power Measurement
(e.g., Ballistic Mortar Test)

Sensitivity Testing
(Impact, Friction, ESD)

Collect and Tabulate Quantitative Data

Perform Statistical Analysis

Compare Performance Metrics Against Benchmarks

Summarize Comparative Findings

Draw Conclusions on Pentryl's Characteristics
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Detonation Parameter Measurement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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